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REACTION_CXSMILES
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C(NC(C)C)(C)C.C(=NC1CCCCC1)C.[CH2:17]([O:24][C:25]1[CH:32]=[CH:31][C:28]([CH:29]=O)=[CH:27][CH:26]=1)[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1.[CH2:33]([O:35]CC)[CH3:34]>C([Li])CCC.CCCCCC.O1CCCC1>[CH2:17]([O:24][C:25]1[CH:32]=[CH:31][C:28]([CH:29]=[CH:34][CH:33]=[O:35])=[CH:27][CH:26]=1)[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1
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Name
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N-methyl-cinnamylamines
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Name
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Quantity
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5.55 g
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Type
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reactant
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Smiles
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C(C)(C)NC(C)C
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Name
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Quantity
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60 mL
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Type
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reactant
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Smiles
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C(C)OCC
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Name
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Quantity
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35 mL
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Type
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solvent
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CCCCCC
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Name
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Quantity
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6.9 g
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Type
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reactant
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Smiles
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C(C)=NC1CCCCC1
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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C(C)OCC
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Name
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Quantity
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10.6 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)OC1=CC=C(C=O)C=C1
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Name
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Quantity
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50 mL
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Type
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reactant
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Smiles
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C(C)OCC
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Type
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CUSTOM
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Details
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while stirring at -20° under nitrogen
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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STIRRING
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Details
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The mixture is stirred for 1 hour at room temperature
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Duration
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1 h
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Type
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WASH
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Details
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washed with 50 ml of water
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Type
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STIRRING
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Details
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stirred with 100 ml of water and 50 ml of acetic acid for 8 hours at room temperature
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Duration
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8 h
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Type
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CUSTOM
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Details
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The ethereal layer is collected
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Type
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WASH
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Details
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washed with water, N hydrochloric acid, 2N aqueous sodium hydroxide and saturated aqueous sodium chloride
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Type
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CUSTOM
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Details
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dried
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Type
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CUSTOM
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Details
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evaporated
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Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC1=CC=C(C=CC=O)C=C1
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
